Cas no 1276197-43-3 (1-Bromohexane-4,4,5,5,6,6,6-d7)

• Product Name: 1-Bromohexane-4,4,5,5,6,6,6-d7
• CAS No: 1276197-43-3
• MF: C₆H₁₃Br
• MW: 165.071421384811
• CID: 1066304
• Update Time: 2025-10-28

1-Bromohexane-4,4,5,5,6,6,6-d7 Chemical and Physical Properties

Names and Identifiers

• 1-Bromohexane-4,4,5,5,6,6,6-d7
• 1‐BROMOHEXANE‐4,4,5,5,6,6,6‐D7

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3
• InChI Key： MNDIARAMWBIKFW-UHFFFAOYSA-N
• SMILES： C(C([H])([H])C([H])([H])C([H])([H])[H])CCBr

Additional information on 1-Bromohexane-4,4,5,5,6,6,6-d7

Comprehensive Analysis of 1-Bromohexane-4,4,5,5,6,6,6-d7 (CAS No. 1276197-43-3): Applications and Innovations

In the realm of deuterated compounds, 1-Bromohexane-4,4,5,5,6,6,6-d7 (CAS No. 1276197-43-3) stands out as a critical reagent for advanced research in pharmaceuticals, materials science, and analytical chemistry. This deuterium-labeled variant of 1-bromohexane is increasingly sought after due to its unique isotopic properties, which enhance precision in NMR spectroscopy and metabolic studies. With the growing demand for stable isotope-labeled compounds in drug discovery and environmental tracing, this compound has become a focal point for scientists aiming to improve experimental accuracy and reproducibility.

The molecular structure of 1-Bromohexane-4,4,5,5,6,6,6-d7 features seven deuterium atoms strategically replacing hydrogen at the 4, 5, and 6 positions, offering distinct advantages in kinetic isotope effect (KIE) studies. Researchers leverage this property to investigate reaction mechanisms, particularly in organic synthesis and catalysis. Recent trends in green chemistry have further amplified interest in deuterated compounds, as they enable reduced solvent usage and improved reaction efficiency—key priorities for sustainable lab practices.

From an industrial perspective, CAS No. 1276197-43-3 is pivotal in the development of OLED materials and liquid crystals, where deuterium incorporation enhances thermal stability and optoelectronic performance. Innovations in flexible electronics and quantum dot technologies have also driven demand for high-purity deuterated intermediates like this compound. Notably, its application extends to isotopic labeling of agrochemicals, helping track environmental persistence without altering biological activity—a hot topic in eco-conscious research communities.

Analytical laboratories frequently utilize 1-Bromohexane-d7 as an internal standard for mass spectrometry, addressing challenges in quantification accuracy for complex matrices. This aligns with the broader industry shift toward high-resolution MS and LC-MS/MS techniques, which dominate discussions in modern analytical forums. FAQs surrounding this compound often focus on its storage conditions (recommended: inert atmosphere, -20°C) and compatibility with common organic solvents—a reflection of user concerns about compound integrity in long-term studies.

The synthesis of 1276197-43-3 typically involves catalytic deuteration methods, with recent patents highlighting improved yield through microwave-assisted techniques—an area gaining traction in process chemistry optimization. As AI-driven molecular design accelerates, this compound serves as a benchmark for validating computational predictions of deuterium incorporation effects, bridging theoretical and experimental chemistry. Its role in proteomics and metabolomics workflows further underscores its versatility, particularly in biomarker discovery projects that dominate current life science funding initiatives.

With regulatory agencies emphasizing traceability in synthetic pathways, suppliers of 1-Bromohexane-4,4,5,5,6,6,6-d7 now provide detailed certificates of analysis including residual solvent profiles and isotopic enrichment data—a practice highly valued by quality-conscious buyers. This transparency meets the rising demand for "lab-ready" compounds that minimize purification steps, a trend accelerated by pandemic-driven supply chain reevaluations. The compound's compatibility with continuous flow reactors also positions it favorably for Industry 4.0 adoption in chemical manufacturing.

Emerging applications in neutron scattering studies and battery electrolyte research demonstrate the expanding utility of CAS 1276197-43-3 beyond traditional domains. As renewable energy storage solutions dominate global R&D agendas, deuterated compounds contribute crucial insights into ion transport mechanisms. Meanwhile, the compound's use in forensic toxicology—particularly in distinguishing endogenous vs. exogenous substances—has grown alongside advancements in doping control and workplace drug testing protocols.

For researchers sourcing deuterated 1-bromohexane, key considerations include isotopic purity (>98% d7 content typically required for publication-grade studies) and supplier reliability. The market has seen increased competition among specialty chemical providers, with pricing structures now reflecting scale-up capabilities for multi-gram orders—a response to the compound's transition from niche reagent to mainstream research tool. Discussion forums frequently highlight its optimal handling procedures to prevent isotopic exchange, a common pain point for new users.

In conclusion, 1-Bromohexane-4,4,5,5,6,6,6-d7 exemplifies how targeted deuteration unlocks new dimensions in scientific inquiry across disciplines. Its evolving applications mirror larger shifts toward precision chemistry and sustainable methodologies, while its analytical versatility continues to answer pressing challenges in modern laboratories. As isotopic labeling technologies advance, this compound's role is poised to expand further into cutting-edge domains like quantum computing and theranostic agent development.